1H-Indene-2-butanoic acid, ethyl ester

• CAS No.: 61601-31-8
• Molecular Formula: C15H18O2
• Molecular Weight: 230.30 g/mol
• IUPAC Name: ethyl 4-(1H-inden-2-yl)butanoate
• InChI: InChI=1S/C15H18O2/c1-2-17-15(16)9-5-6-12-10-13-7-3-4-8-14(13)11-12/h3-4,7-8,10H,2,5-6,9,11H2,1H3
• InChI Key: ZNTGPEAXDYJSLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC1=CC2=CC=CC=C2C1

Description

1H-Indene-2-butanoic acid, ethyl ester is an ethyl ester derivative of a bicyclic aromatic compound featuring an indene core substituted with a butanoic acid group at the 2-position. Indene consists of a benzene ring fused to a cyclopentene ring, imparting rigidity and aromaticity. The ethyl ester functional group (-COOCH₂CH₃) enhances lipophilicity, influencing solubility and reactivity. Applications may span pharmaceuticals, organic synthesis, or materials science, given the prevalence of heterocyclic esters in drug development .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

• 1H-Benz[g]indole-2-carboxylic acid, ethyl ester (CAS: 52280-53-2) : Shares a bicyclic aromatic core but replaces indene with a benz[g]indole system. The ester group at the 2-position enhances its utility in medicinal chemistry, similar to benzimidazole derivatives .
• Ethyl 5-amino-1-methyl-1H-benzimidazole-2-butanoate: Features a benzimidazole ring linked to a butanoate ester.
• 3,4-Dihydroxybenzoic acid ethyl ester: A phenolic ester isolated from natural sources (e.g., Cynomorium songaricum ). Unlike the hydrophobic indene derivative, this compound’s polar hydroxyl groups confer antioxidant properties .

Fatty Acid Ethyl Esters (FAEEs)

• Myristic acid ethyl ester (CAS: 124-06-1): A saturated medium-chain FAEE with applications in lipid research and biodegradable materials. Its linear structure contrasts with the rigid indene core, leading to lower melting points (-12°C) and higher solubility in non-polar solvents .
• Docosahexaenoic acid (DHA) ethyl ester: A ω-3 PUFA ester used in nutraceuticals for cardiovascular and cognitive health. The long polyunsaturated chain enhances fluidity, unlike the planar indene system .
• Fish oil-derived FAEEs : Employed as biodiesel due to favorable viscosity and cetane numbers. For example, fish oil FAEE has a kinematic viscosity of 4.5 mm²/s (vs. diesel: 2.5–3.5 mm²/s) .
  

Aromatic and Heterocyclic Esters

• Caffeic acid ethyl ester (CAEE): Exhibits antidiabetic effects by modulating glucose metabolism. The catechol moiety enables radical scavenging, a feature absent in non-phenolic indene esters .
• Ethyl 2-(1H-imidazol-1-yl)butanoate: An irritant imidazole ester with a branched alkyl chain. The heterocyclic nitrogen increases polarity compared to indene derivatives .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Core Structure	Key Functional Groups	Applications	References
1H-Indene-2-butanoic acid, ethyl ester	Indene + butanoate	Ethyl ester, bicyclic ring	Pharmaceuticals, synthesis
Myristic acid ethyl ester	Linear C14 chain	Ester, saturated chain	Lipid research, materials
Caffeic acid ethyl ester	Catechol + acrylate	Ethyl ester, hydroxyls	Antioxidant, antidiabetic
Fish oil FAEE	Mixed unsaturated chains	Ester, PUFA	Biofuel, industrial

Table 2: Physical Properties (Hypothetical for Indene Derivative*)

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility
1H-Indene-2-butanoic acid, ethyl ester*	~246.3	80–85 (estimated)	Low in water, high in DCM
Myristic acid ethyl ester	256.4	-12	Soluble in ethanol, ether
Fish oil FAEE	Variable (~300–350)	-50 to 10	Miscible with hydrocarbons

*Extrapolated from indene-carboxylic acid derivatives and benzimidazole esters .